Cas no 127476-26-0 (L-Alaninamide,glycyl-L-a-glutamyl-4-carboxy-L-a-glutamyl-4-carboxy-L-a-glutamyl-L-tyrosyl-L-glutaminyl-L-lysyl-L-methionyl-L-leucyl-4-carboxy-L-a-glutamyl-L-asparaginyl-L-leucyl-L-arginyl-4-carboxy-L-a-glutamyl-L-alanyl-L-a-glutamyl-L-valyl-L-lysyl-L-lysyl-L-asparaginyl-)

L-Alaninamide,glycyl-L-a-glutamyl-4-carboxy-L-a-glutamyl-4-carboxy-L-a-glutamyl-L-tyrosyl-L-glutaminyl-L-lysyl-L-methionyl-L-leucyl-4-carboxy-L-a-glutamyl-L-asparaginyl-L-leucyl-L-arginyl-4-carboxy-L-a-glutamyl-L-alanyl-L-a-glutamyl-L-valyl-L-lysyl-L-lysyl-L-asparaginyl- structure

127476-26-0 structure

Product name:L-Alaninamide,glycyl-L-a-glutamyl-4-carboxy-L-a-glutamyl-4-carboxy-L-a-glutamyl-L-tyrosyl-L-glutaminyl-L-lysyl-L-methionyl-L-leucyl-4-carboxy-L-a-glutamyl-L-asparaginyl-L-leucyl-L-arginyl-4-carboxy-L-a-glutamyl-L-alanyl-L-a-glutamyl-L-valyl-L-lysyl-L-lysyl-L-asparaginyl-

CAS No:127476-26-0

MF:C₁₁₀H₁₇₅N₃₁O₄₅S

MW:2683.81000

CID:187998

PubChem ID:16143008

L-Alaninamide,glycyl-L-a-glutamyl-4-carboxy-L-a-glutamyl-4-carboxy-L-a-glutamyl-L-tyrosyl-L-glutaminyl-L-lysyl-L-methionyl-L-leucyl-4-carboxy-L-a-glutamyl-L-asparaginyl-L-leucyl-L-arginyl-4-carboxy-L-a-glutamyl-L-alanyl-L-a-glutamyl-L-valyl-L-lysyl-L-lysyl-L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

- L-Alaninamide,glycyl-L-a-glutamyl-4-carboxy-L-a-glutamyl-4-carboxy-L-a-glutamyl-L-tyrosyl-L-glutaminyl-L-lysyl-L-methionyl-L-leucyl-4-carboxy-L-a-glutamyl-L-asparaginyl-L-leucyl-L-arginyl-4-carboxy-L-a-glutamyl-L-alanyl-L-a-glutamyl-L-valyl-L-lysyl-L-lysyl-L-asparaginyl-
- CONANTOKIN-T
- L-Alaninamide,glycyl-L-a-glutamyl-4-carboxy-L-a-glutamyl-4-carboxy-L-a-glutamyl-L-tyrosyl-L-gl...
- L-Alaninamide,glycyl-L-a-glutamyl-4-carboxy-L-a-glutamyl-4-carboxy-L-a-glutamyl-L-tyrosyl-L-glutaminyl-L-lysyl-L-methionyl-L-
- Conatokin t
- AKOS024457441
- PD079393
- 127476-26-0
- Inchi： InChI=1S/C110H175N31O45S/c1-47(2)37-66(94(163)128-61(20-16-35-121-110(119)120)87(156)135-69(40-54(102(171)172)103(173)174)92(161)123-51(8)83(152)125-64(27-30-80(149)150)91(160)141-81(49(5)6)101(170)131-60(19-12-15-34-113)85(154)126-59(18-11-14-33-112)86(155)139-73(44-76(116)144)93(162)122-50(7)82(118)151)133-100(169)74(45-77(117)145)140-99(168)72(43-57(108(183)184)109(185)186)137-95(164)67(38-48(3)4)132-90(159)65(31-36-187-9)130-84(153)58(17-10-13-32-111)127-89(158)63(25-28-75(115)143)129-96(165)68(39-52-21-23-53(142)24-22-52)134-97(166)71(42-56(106(179)180)107(181)182)138-98(167)70(41-55(104(175)176)105(177)178)136-88(157)62(26-29-79(147)148)124-78(146)46-114/h21-24,47-51,54-74,81,142H,10-20,25-46,111-114H2,1-9H3,(H2,115,143)(H2,116,144)(H2,117,145)(H2,118,151)(H,122,162)(H,123,161)(H,124,146)(H,125,152)(H,126,154)(H,127,158)(H,128,163)(H,129,165)(H,130,153)(H,131,170)(H,132,159)(H,133,169)(H,134,166)(H,135,156)(H,136,157)(H,137,164)(H,138,167)(H,139,155)(H,140,168)(H,141,160)(H,147,148)(H,149,150)(H,171,172)(H,173,174)(H,175,176)(H,177,178)(H,179,180)(H,181,182)(H,183,184)(H,185,186)(H4,119,120,121)/t50-,51-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,81-/m0/s1
- InChI Key： UFVIUSQQHPISRQ-HNJXWIPGSA-N
- SMILES： NCCCC[C@@H](C(N[C@H](C(N[C@H](C(=O)N)C)=O)CC(=O)N)=O)NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC(CN)=O)CCC(=O)O)=O)CC(C(=O)O)C(=O)O)=O)CC(C(=O)O)C(=O)O)=O)CC1=CC=C(O)C=C1)=O)CCC(=O)N)=O)CCCCN)=O)CCSC)=O)CC(C)C)=O)CC(C(=O)O)C(=O)O)=O)CC(=O)N)=O)CC(C)C)=O)CCCNC(=N)N)=O)CC(C(=O)O)C(=O)O)=O)C)=O)CCC(=O)O)=O)C(C)C)=O)CCCCN)=O

Computed Properties

Exact Mass: 2682.21000
Monoisotopic Mass: 2682.2079038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 42
Hydrogen Bond Acceptor Count: 51
Heavy Atom Count: 187
Rotatable Bond Count: 97
Complexity: 6090
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 20
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -20.1
Topological Polar Surface Area: 1340Å²

Experimental Properties

PSA: 1338.87000
LogP: 0.32530

L-Alaninamide,glycyl-L-a-glutamyl-4-carboxy-L-a-glutamyl-4-carboxy-L-a-glutamyl-L-tyrosyl-L-glutaminyl-L-lysyl-L-methionyl-L-leucyl-4-carboxy-L-a-glutamyl-L-asparaginyl-L-leucyl-L-arginyl-4-carboxy-L-a-glutamyl-L-alanyl-L-a-glutamyl-L-valyl-L-lysyl-L-lysyl-L-asparaginyl- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
AAPPTec	P001522-10mg	Conantokin T, Marine snail, Conus tullpa; Sleeper peptide	127476-26-0		10mg	$1.080.00	2024-07-20
AAPPTec	P001522-1mg	Conantokin T, Marine snail, Conus tullpa; Sleeper peptide	127476-26-0		1mg	$200.00	2024-07-20
A2B Chem LLC	AE41372-1mg	conantokin-T	127476-26-0		1mg	$336.00	2024-04-20
A2B Chem LLC	AE41372-10mg	conantokin-T	127476-26-0		10mg	$1371.00	2024-04-20
A2B Chem LLC	AE41372-5mg	conantokin-T	127476-26-0		5mg	$806.00	2024-04-20
Biosynth	CFA47626-1 mg	Conantokin-T	127476-26-0		1mg	$1,105.00	2023-01-05
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci14554-500ug	Conantokin-T	127476-26-0	98%	500ug	￥5000.00	2023-09-09
AAPPTec	P001522-5mg	Conantokin T, Marine snail, Conus tullpa; Sleeper peptide	127476-26-0		5mg	$600.00	2024-07-20